N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide

• IUPAC Name: N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H14F3N3OS/c20-19(21,22)13-8-6-12(7-9-13)18(26)23-17-15-10-27-11-16(15)24-25(17)14-4-2-1-3-5-14/h1-9H,10-11H2,(H,23,26)
• InChI Key: UTPAVXGYLAVBBN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C19H14F3N3OS
• Molecular Weight: 389.4 g/mol

Description

N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide, also known as TFPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFPB is a small molecule that can selectively target specific proteins, making it a valuable tool for studying the function of these proteins in biological systems.

Mechanism of Action

N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide works by selectively binding to specific proteins, altering their activity and function. The exact mechanism of action of N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide is still being studied, but it is believed to involve the disruption of protein-protein interactions or the stabilization of specific protein conformations. N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide has been shown to be highly selective for its target proteins, making it a valuable tool for studying the function of these proteins in biological systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide are dependent on the specific proteins that it targets. Inhibition of protein kinases by N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide has been shown to have a range of effects on cellular processes, including cell growth, differentiation, and apoptosis. N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide has also been shown to have anti-inflammatory effects by inhibiting the activity of specific inflammatory signaling pathways. The physiological effects of N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide are still being studied, but it has shown promise as a potential therapeutic agent for a range of diseases, including cancer and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide is its high selectivity for specific proteins, allowing researchers to study the function of these proteins in biological systems. Additionally, N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide has been shown to be highly effective at inhibiting the activity of its target proteins, making it a valuable tool for studying the effects of these proteins on cellular processes. However, there are also limitations to the use of N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide in lab experiments. One of the main limitations is its specificity, as N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide may not be effective at inhibiting the activity of all protein kinases or other target proteins. Additionally, N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide may have off-target effects on other proteins, leading to unintended consequences in biological systems.

Future Directions

There are several future directions for research on N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide. One area of focus is the development of more selective and potent inhibitors of specific protein kinases and other target proteins. Additionally, there is a need to further understand the mechanism of action of N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide and its effects on cellular processes. N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide also has potential applications in drug discovery, as it can be used to identify novel drug targets and develop new therapeutic agents. Finally, there is a need to explore the physiological effects of N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide in more detail, including its potential as a therapeutic agent for a range of diseases.

Synthesis Methods

The synthesis of N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide involves a multi-step process that begins with the preparation of 4-(trifluoromethyl)benzoic acid. This is followed by the synthesis of 2-phenyl-4,6-dihydrothieno[3,4-c]pyrazole, which is then coupled with the 4-(trifluoromethyl)benzoic acid to form N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide. The synthesis of N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide has been optimized to achieve high yields and purity, making it a viable option for large-scale production.

Scientific Research Applications

N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide has been widely used in scientific research due to its ability to selectively target specific proteins. One of the most significant applications of N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide is in the study of the function of protein kinases, which are enzymes that play a crucial role in cell signaling and regulation. N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide has been shown to inhibit the activity of specific protein kinases, allowing researchers to study the effects of these proteins on cellular processes. Additionally, N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-(trifluoromethyl)benzamide has been used in the study of other proteins, including transcription factors and G protein-coupled receptors.